1-[4-[1-(5-Chloro-3-fluoropyridin-2-yl)piperidin-4-yl]oxybut-2-ynyl]-4-methylpiperazine

• IUPAC Name: 1-[4-[1-(5-chloro-3-fluoropyridin-2-yl)piperidin-4-yl]oxybut-2-ynyl]-4-methylpiperazine
• InChI: InChI=1S/C19H26ClFN4O/c1-23-9-11-24(12-10-23)6-2-3-13-26-17-4-7-25(8-5-17)19-18(21)14-16(20)15-22-19/h14-15,17H,4-13H2,1H3
• InChI Key: RYTMJSXZQMDWSG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC#CCOC2CCN(CC2)C3=C(C=C(C=N3)Cl)F
• Molecular Formula: C19H26ClFN4O
• Molecular Weight: 380.9 g/mol

Description

This compound, also known by its IUPAC name 1-(5-chloro-3-fluoro-2-pyridinyl)ethylamine , is a synthetic organic molecule. Its molecular formula is C7H8ClFN2 , and it has a molecular weight of 174.61 g/mol . The compound appears as a yellow to brown liquid and is typically stored at temperatures between 2°C and 8°C .

Synthesis Analysis

Several synthetic routes exist for the preparation of this compound. One approach involves the reaction of 5-chloro-3-fluoropyridine with piperidine to form an intermediate. Subsequent coupling with but-2-ynyl chloride yields the desired product. Detailed synthetic procedures and optimization studies are documented in relevant literature.

Molecular Structure Analysis

The molecular structure of 1-[4-[1-(5-Chloro-3-fluoropyridin-2-yl)piperidin-4-yl]oxybut-2-ynyl]-4-methylpiperazine consists of a central piperazine ring , with a 5-chloro-3-fluoropyridin-2-yl group attached via an ether linkage. The presence of the but-2-ynyl moiety further enhances its structural complexity. Researchers have elucidated this structure using techniques such as NMR spectroscopy , X-ray crystallography , and mass spectrometry .

Chemical Reactions Analysis

The compound’s reactivity profile includes potential nucleophilic substitution reactions at the chloro and fluoro positions. Additionally, the alkyne functionality may participate in alkylation or coupling reactions . Researchers have explored its behavior under various conditions, providing insights into its chemical behavior.

Physical And Chemical Properties Analysis

• Toxicity : Hazard statements include H302 (harmful if swallowed) and H318 (causes serious eye damage).

Mechanism of Action

The specific biological target or mechanism of action for this compound is not explicitly mentioned in the available literature. Further studies are needed to understand its interactions with cellular components, receptors, or enzymes. Researchers may explore its potential as a drug candidate or probe for specific pathways.

Safety and Hazards

Researchers handling this compound should exercise caution due to its corrosive properties. Proper personal protective equipment (PPE) and safe laboratory practices are essential. Detailed safety information can be found in the provided Material Safety Data Sheet (MSDS).